N-[2-oxo-1-phenyl-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(2-oxo-1-phenyl-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O3S/c22-19(21-14-8-3-9-15-21)18(16-10-4-1-5-11-16)20-25(23,24)17-12-6-2-7-13-17/h1-2,4-7,10-13,18,20H,3,8-9,14-15H2
• InChI Key: YJQZIJPAXXMXJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

Compounds with a structure similar to “N-[2-oxo-1-phenyl-2-(1-piperidinyl)ethyl]benzenesulfonamide” often belong to a class of organic compounds known as piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The molecular structure of similar compounds typically includes a phenyl group, a piperidine ring, and an amide group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its specific structure. Properties such as solubility, melting point, and reactivity could be influenced by factors like the presence of functional groups and the overall molecular structure.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so the mechanism could vary widely.

Future Directions

The future directions for research into such compounds could include the development of new synthetic methods, the exploration of new biological targets, and the improvement of pharmacokinetic properties.